Cas no 30369-01-8 (1,3,5-Triazin-2-amine,4,6-dipentyl-)

• Product Name: 1,3,5-Triazin-2-amine,4,6-dipentyl-
• CAS No: 30369-01-8
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• CID: 314752
• Update Time: 2024-01-28

1,3,5-Triazin-2-amine,4,6-dipentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4,6-dipentyl-
• 1,3,5-Triazin-2-amine, 4,6-dipentyl-

• Inchi： 1S/C13H24N4/c1-3-5-7-9-11-15-12(10-8-6-4-2)17-13(14)16-11/h3-10H2,1-2H3,(H2,14,15,16,17)
• InChI Key： AGWRXXPUQGJAMZ-UHFFFAOYSA-N
• SMILES： N1=C(CCCCC)N=C(CCCCC)N=C1N

Computed Properties

• Exact Mass: 236.20032
• Monoisotopic Mass: 236.200097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7

Experimental Properties

• Density: 1.001
• Boiling Point: 420°Cat760mmHg
• Flash Point: 237.3°C
• Refractive Index: 1.519
• PSA: 64.69
• pka: 3.79±0.10(Predicted)